Cas no 142-21-2 (9-Octadecenoic acid,12-hydroxy-, 2-methoxyethyl ester, [R-(Z)]- (9CI))

• Product name: 9-Octadecenoic acid,12-hydroxy-, 2-methoxyethyl ester, [R-(Z)]- (9CI)
• CAS No: 142-21-2
• MF: C₂₁H₄₀O₄
• MW: 356.5399
• CID: 177566
• PubChem ID: 5354170

9-Octadecenoic acid,12-hydroxy-, 2-methoxyethyl ester, [R-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, 2-methoxyethyl ester, [R-(Z)]- (9CI)
• Ricinoleic acid, 2-methoxyethyl ester
• 2-methoxyethyl (Z,12R)-12-hydroxyoctadec-9-enoate
• UNII-3Q3OXY217P
• NSC-2317
• SCHEMBL3092649
• NSC2317
• 142-21-2
• 9-Octadecenoic acid, 12-hydroxy-, 2-methoxyethyl ester, [R-(Z)]-
• NSC 2317
• 2-Methoxyethyl ricinoleate
• (12R,9Z)-2-Methoxyethyl 12-Hydroxy-9-octadecenoate
• 3Q3OXY217P
• Q27257892
• 9-Octadecenoic acid, 12-hydroxy-, 2-methoxyethyl ester, (R-(Z))-
• 12-HYDROXY-9-OCTADECENOIC ACID, 2-METHOXYETHYL ESTER, (R-(Z))-
• DTXSID801034313

• Inchi： InChI=1S/C21H40O4/c1-3-4-5-12-15-20(22)16-13-10-8-6-7-9-11-14-17-21(23)25-19-18-24-2/h10,13,20,22H,3-9,11-12,14-19H2,1-2H3/b13-10-/t20-/m1/s1
• InChI Key： QTRKSBZYBWSRBJ-KTZABMDBSA-N
• SMILES： CCCCCC[C@H](C/C=C\CCCCCCCC(OCCOC)=O)O

Computed Properties

• Exact Mass: 356.2928
• Monoisotopic Mass: 356.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76